Cas no 1005059-92-6 (3-[4-(methylsulfanyl)phenyl]-2,5-diphenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione)

• Product Name: 3-[4-(methylsulfanyl)phenyl]-2,5-diphenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• CAS No: 1005059-92-6
• MF: C₂₄H₂₀N₂O₃S
• MW: 416.492204666138
• CID: 5942995
• PubChem ID: 3149560
• Update Time: 2025-05-20

3-[4-(methylsulfanyl)phenyl]-2,5-diphenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-[4-(methylsulfanyl)phenyl]-2,5-diphenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• 2H-Pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione, dihydro-3-[4-(methylthio)phenyl]-2,5-diphenyl-
• 3-(4-(methylthio)phenyl)-2,5-diphenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione
• AKOS000569216
• SR-01000467353
• 3-(4-methylsulfanylphenyl)-2,5-diphenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• AKOS016318987
• SR-01000467353-1
• F1199-0030
• EU-0008724
• 1005059-92-6
• Oprea1_458118

• Inchi： 1S/C24H20N2O3S/c1-30-19-14-12-16(13-15-19)21-20-22(29-26(21)18-10-6-3-7-11-18)24(28)25(23(20)27)17-8-4-2-5-9-17/h2-15,20-22H,1H3
• InChI Key： UMMITTVSECNVIF-UHFFFAOYSA-N
• SMILES： O1C2C(=O)N(C3=CC=CC=C3)C(=O)C2C(C2=CC=C(SC)C=C2)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 416.11946368g/mol
• Monoisotopic Mass: 416.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 646.2±65.0 °C(Predicted)
• pka: 0.49±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-[4-(methylsulfanyl)phenyl]-2,5-diphenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione

Research Brief on 3-[4-(methylsulfanyl)phenyl]-2,5-diphenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS: 1005059-92-6)

The compound 3-[4-(methylsulfanyl)phenyl]-2,5-diphenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS: 1005059-92-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold in drug discovery. Its pyrrolo[3,4-d][1,2]oxazole core, combined with the methylsulfanyl and phenyl substituents, provides a rigid yet modifiable framework for targeting various biological pathways. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic processes, with promising preliminary results.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting protein-protein interactions critical for cancer cell proliferation. The research team utilized X-ray crystallography to elucidate the binding mode of the compound, revealing specific interactions with the target protein's hydrophobic pocket. This structural insight has opened new avenues for the design of derivatives with enhanced potency and selectivity.

In addition to its anticancer potential, recent investigations have explored the compound's application in neurodegenerative diseases. A preclinical study conducted by a European research consortium reported that derivatives of 1005059-92-6 showed neuroprotective effects in models of Alzheimer's disease, potentially through modulation of tau protein aggregation. These findings were presented at the 2024 International Conference on Alzheimer's and Parkinson's Diseases.

The synthetic accessibility of this compound has also been a focus of recent research. A novel, scalable synthesis route was developed in 2023, addressing previous challenges in obtaining enantiomerically pure forms. This advancement, published in Organic Process Research & Development, has significantly improved the compound's availability for further biological evaluation and structure-activity relationship studies.

Looking forward, several pharmaceutical companies have included derivatives of 1005059-92-6 in their drug discovery pipelines. The compound's balanced physicochemical properties, including favorable logP and solubility characteristics, make it an attractive starting point for lead optimization programs. Current research efforts are focused on improving its pharmacokinetic profile while maintaining its promising biological activity.

This brief highlights the growing importance of 3-[4-(methylsulfanyl)phenyl]-2,5-diphenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione in modern drug discovery. As research continues to uncover its full therapeutic potential, this compound represents an exciting area of investigation at the intersection of chemistry and biology, with possible applications spanning multiple therapeutic areas.